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Compound of Interest

Compound Name: 4-Bromo-5-methoxy-2-nitroaniline

Cat. No.: B042433 Get Quote

An In-Depth Technical Guide to 4-Bromo-5-
methoxy-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety

characteristics of 4-Bromo-5-methoxy-2-nitroaniline, a key intermediate in various synthetic

applications. Due to the limited availability of in-depth experimental data in peer-reviewed

literature, this guide consolidates information from commercial suppliers, safety data sheets,

and analogous compounds to offer a thorough understanding for research and development

purposes.

Chemical Identity and Physical Properties
4-Bromo-5-methoxy-2-nitroaniline is a substituted aniline with the chemical formula

C₇H₇BrN₂O₃.[1] Its molecular structure consists of a benzene ring substituted with a bromine

atom, a methoxy group, a nitro group, and an amine group.

Table 1: Physical and Chemical Properties of 4-Bromo-5-methoxy-2-nitroaniline
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Property Value Reference

IUPAC Name
4-Bromo-5-methoxy-2-

nitroaniline

CAS Number 173312-36-2 [1]

Molecular Formula C₇H₇BrN₂O₃ [1]

Molecular Weight 247.05 g/mol [1]

Appearance
Not explicitly stated, likely a

solid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

While specific experimental data for the melting point, boiling point, and solubility of 4-Bromo-
5-methoxy-2-nitroaniline are not readily available in published literature, related compounds

such as 4-bromo-2-nitroaniline have a reported melting point of 110-113 °C. It is important to

experimentally determine these values for 4-Bromo-5-methoxy-2-nitroaniline for any practical

application.

Spectroscopic and Analytical Data
As of the latest literature review, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR,

IR, Mass Spectrometry) for 4-Bromo-5-methoxy-2-nitroaniline has not been published.

Researchers utilizing this compound are advised to perform their own analytical

characterization to confirm identity and purity. For reference, spectral data for analogous

compounds can be found in various chemical databases.

Synthesis and Purification
Detailed, peer-reviewed experimental protocols for the synthesis of 4-Bromo-5-methoxy-2-
nitroaniline are not currently available. However, the synthesis of structurally similar

substituted nitroanilines typically involves a multi-step process that may include:
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Acetylation of a substituted aniline to protect the amino group.

Bromination of the aromatic ring.

Nitration to introduce the nitro group.

Hydrolysis to deprotect the amino group.

A generalized workflow for such a synthesis is presented below.
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Generalized Synthetic Pathway

Substituted Aniline

Acetylation
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A generalized synthetic workflow for substituted nitroanilines.
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Purification of the final product would typically involve recrystallization from a suitable solvent or

column chromatography to achieve the desired purity. The choice of solvent and

chromatographic conditions would need to be determined experimentally.

Applications in Research and Drug Development
Substituted nitroanilines are valuable intermediates in the synthesis of a wide range of organic

molecules, including pharmaceuticals and dyes. While specific applications of 4-Bromo-5-
methoxy-2-nitroaniline in drug development or its involvement in biological signaling

pathways are not documented in the available literature, its structural motifs suggest potential

for use as a building block in the synthesis of bioactive compounds. The presence of amine,

nitro, bromo, and methoxy functional groups provides multiple reaction sites for further

chemical transformations.

Safety and Handling
A Safety Data Sheet (SDS) for 4-Bromo-5-methoxy-2-nitroaniline indicates that the

toxicological properties of this compound have not been fully investigated.[2] Therefore, it

should be handled with caution in a well-ventilated laboratory, and appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Table 2: Hazard and Precautionary Information
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Category Information Reference

Hazard Statements
Not fully characterized. Handle

with care.
[2]

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wear protective

gloves/protective clothing/eye

protection/face protection.

[2]

First Aid

In case of contact with eyes,

rinse immediately with plenty

of water and seek medical

advice. After contact with skin,

wash immediately with plenty

of water.

[2]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

The following diagram outlines a logical workflow for the safe handling and use of this chemical

in a research setting.
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Safe Handling Workflow

Obtain Compound

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Ventilated Area
(Fume Hood)

Store in a Cool, Dry,
Well-ventilated Area

Dispose of Waste According to
Institutional Protocols

Procedure Complete
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A logical workflow for the safe handling and use of chemical reagents.

Conclusion
4-Bromo-5-methoxy-2-nitroaniline is a chemical intermediate with potential applications in

organic synthesis. This guide has compiled the currently available information on its physical
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and chemical properties, along with outlining general procedures for its synthesis, purification,

and safe handling based on analogous compounds. It is imperative for researchers to conduct

their own detailed characterization and safety assessments before use, as comprehensive

experimental data for this specific compound is not yet available in the public domain. Further

research into the properties and applications of this compound is warranted to fully understand

its potential in scientific and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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